Cas no 912569-58-5 (Ethyl 2-(4-Methylperhydro-1,4-diazepin-1-yl)benzoate)

Ethyl 2-(4-Methylperhydro-1,4-diazepin-1-yl)benzoate structure
912569-58-5 structure
Product name:Ethyl 2-(4-Methylperhydro-1,4-diazepin-1-yl)benzoate
CAS No:912569-58-5
MF:C15H22N2O2
MW:262.34738
MDL:MFCD09025904
CID:996121
PubChem ID:18525910

Ethyl 2-(4-Methylperhydro-1,4-diazepin-1-yl)benzoate Chemical and Physical Properties

Names and Identifiers

    • ethyl 2-(4-methyl-1,4-diazepan-1-yl)benzoate
    • ethyl 2-(4-methyl-1,4-diazaperhydroepinyl)benzoate
    • Ethyl 2-(4-methylperhydro-1,4-diazepin-1-yl)benzoate
    • MFCD09025904
    • FT-0702100
    • DTXSID10594662
    • 912569-58-5
    • DB-078951
    • Ethyl 2-(4-Methylperhydro-1,4-diazepin-1-yl)benzoate
    • MDL: MFCD09025904
    • Inchi: InChI=1S/C15H22N2O2/c1-3-19-15(18)13-7-4-5-8-14(13)17-10-6-9-16(2)11-12-17/h4-5,7-8H,3,6,9-12H2,1-2H3
    • InChI Key: XAVHDPRFJKPWNA-UHFFFAOYSA-N
    • SMILES: CCOC(=O)c1ccccc1N2CCCN(CC2)C

Computed Properties

  • Exact Mass: 262.16800
  • Monoisotopic Mass: 262.168127949g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 296
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 32.8Ų
  • XLogP3: 2.4

Experimental Properties

  • Density: 1.1±0.1 g/cm3
  • Melting Point: NA
  • Boiling Point: 379.5±37.0 °C at 760 mmHg
  • Flash Point: 183.3°C
  • Refractive Index: 1.53
  • PSA: 32.78000
  • LogP: 2.00810
  • Vapor Pressure: 0.0±0.9 mmHg at 25°C

Ethyl 2-(4-Methylperhydro-1,4-diazepin-1-yl)benzoate Security Information

Ethyl 2-(4-Methylperhydro-1,4-diazepin-1-yl)benzoate Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
abcr
AB225234-1 g
Ethyl 2-(4-methylperhydro-1,4-diazepin-1-yl)benzoate, 95%; .
912569-58-5 95%
1g
€126.30 2023-06-22
abcr
AB225234-1g
Ethyl 2-(4-methylperhydro-1,4-diazepin-1-yl)benzoate, 95%; .
912569-58-5 95%
1g
€137.00 2025-02-21
TRC
E572990-100mg
Ethyl 2-(4-Methylperhydro-1,4-diazepin-1-yl)benzoate
912569-58-5
100mg
$ 95.00 2022-06-05
TRC
E572990-10mg
Ethyl 2-(4-Methylperhydro-1,4-diazepin-1-yl)benzoate
912569-58-5
10mg
$ 50.00 2022-06-05
TRC
E572990-50mg
Ethyl 2-(4-Methylperhydro-1,4-diazepin-1-yl)benzoate
912569-58-5
50mg
$ 65.00 2022-06-05

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